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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B15593412

Introduction

Sophoraflavanones are a class of prenylated flavonoids derived from the medicinal plant
Sophora flavescens, which have demonstrated a range of promising pharmacological activities.
While research into specific sophoraflavanones is ongoing, a significant body of work has
focused on Sophoraflavanone G (SG), elucidating its anti-inflammatory, anti-bacterial, and anti-
allergic properties through various preclinical animal models. Due to a scarcity of published
research on Sophoraflavanone H, this document will focus on the established animal models
and protocols for evaluating the efficacy of Sophoraflavanone G. These methodologies can
serve as a robust framework for investigating the therapeutic potential of Sophoraflavanone H
and other related compounds.

The following sections provide detailed application notes and experimental protocols for key
therapeutic areas where Sophoraflavanone G has been evaluated. All quantitative data from
the cited studies are summarized in structured tables for ease of comparison, and key signaling
pathways and experimental workflows are visualized using diagrams.

Anti-inflammatory Activity

Sophoraflavanone G has been shown to possess significant anti-inflammatory properties,
primarily through the downregulation of key inflammatory mediators. Animal models of acute
and chronic inflammation are crucial for evaluating the in vivo efficacy of Sophoraflavanone G.

Animal Models

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b15593412?utm_src=pdf-interest
https://www.benchchem.com/product/b15593412?utm_src=pdf-body
https://www.benchchem.com/product/b15593412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Croton Oil-Induced Ear Edema in Mice:

 To cite this document: BenchChem. [Animal Models for Testing Sophoraflavanone Efficacy:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593412#animal-models-for-testing-
sophoraflavanone-h-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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